N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-benzyl-3-(2-nitrophenyl)-N-propan-2-ylprop-2-enamide
• InChI: InChI=1S/C19H20N2O3/c1-15(2)20(14-16-8-4-3-5-9-16)19(22)13-12-17-10-6-7-11-18(17)21(23)24/h3-13,15H,14H2,1-2H3/b13-12+
• InChI Key: ZFQPVSFXDMURIG-OUKQBFOZSA-N
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1)C(=O)C=CC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: CC(C)N(CC1=CC=CC=C1)C(=O)/C=C/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide, also known as BINA, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BINA belongs to the class of acrylamide derivatives, which have been found to exhibit various biological activities. In

Scientific Research Applications

N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. In one study, N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide was found to inhibit the production of pro-inflammatory cytokines in activated microglial cells, suggesting its potential as a treatment for neuroinflammatory disorders. In another study, N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide was found to induce apoptosis in cancer cells, indicating its potential as an anti-cancer agent.

Mechanism of Action

The mechanism of action of N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways. In one study, N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide was found to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide was also found to inhibit the phosphorylation of Akt, a kinase that is involved in cell survival and proliferation.
Biochemical and Physiological Effects
N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide has been found to exhibit various biochemical and physiological effects. In one study, N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide was found to reduce the levels of reactive oxygen species in activated microglial cells, suggesting its potential as a neuroprotective agent. N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide was also found to inhibit the proliferation of cancer cells and induce apoptosis, indicating its potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide in lab experiments is its relatively simple synthesis method. N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide can be synthesized using commercially available starting materials and does not require complex synthetic techniques. However, one limitation of using N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide is its limited solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for further research on N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide. One area of interest is its potential as a treatment for neuroinflammatory disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to elucidate the mechanism of action of N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide and to optimize its pharmacological properties, such as solubility and bioavailability.
Conclusion
In conclusion, N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. Its synthesis method is relatively simple, and it exhibits various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. While its mechanism of action is not fully understood, further research is needed to optimize its pharmacological properties and explore its potential as a treatment for various diseases.

Synthesis Methods

The synthesis of N-benzyl-N-isopropyl-3-(2-nitrophenyl)acrylamide involves the reaction of N-benzyl-N-isopropylamine with 2-nitrocinnamaldehyde. The reaction is typically carried out in the presence of a catalyst, such as p-toluenesulfonic acid, in an organic solvent such as ethanol or methanol. The resulting product is a yellow crystalline solid that is purified by recrystallization.